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Compound Focus: Chir-124

CAS No.: 405168-58-3

Cat. No.: S548233

The table below summarizes the key quantitative data for preparing a standard CHIR-124 stock solution.

Parameter Specification

Recommended Stock Concentration 7.14 mg/mL (17.00 mM) in DMSO [1] [2]
Solubility in DMSO > 7.14 mg/mL (17.00 mM) [1] [2]
Molecular Weight 419.91 g/mol [1] [2] [3]

CAS Number 405168-58-3 [1] [3]

Protocol: Preparing 1 mL of 10 mM Stock Solution

e Calculate the mass needed: To prepare 1 mL of a 10 mM solution, you will need ( 10 \times 10"{-3} )
mol/L x 0.001 L x 419.91 g/mol = 0.004199 g or approximately 4.2 mg of CHIR-124.

e Weigh out 4.2 mg of CHIR-124 solid.

e Transfer the compound to a 1 mL volumetric vial.

e Add anhydrous DMSO to bring the total volume to 1 mL. Mix thoroughly until the solid is completely
dissolved.

¢ Aliguot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

e Store the aliquots at -20°C for 1 year or -80°C for 2 years [1].
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Protocol: Preparing Cell Culture Working Solutions The stock solution must be diluted into the cell
culture medium. The final DMSO concentration should typically be kept below 0.3% to minimize

cytotoxicity.

e Example 1: To achieve a final working concentration of 1 uM CHIR-124 in 1 mL of medium, add (
\frac{1 \mu M}{10,000 \mu M} \times 1000 \mu L = 0.1 \mu L) of the 10 mM stock solution.

e Example 2: For a final working concentration of 100 nM, add ( \frac{100 nM}{10,000,000 nM} \times
1000 \mu L = 0.01 \mu L) of stock. It is highly recommended to prepare an intermediate dilution to
ensure accuracy when pipetting such small volumes.

The diagram below illustrates the workflow for preparing and using CHIR-124 solutions.
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Key Experimental Considerations for CHIR-124

e DMSO Quality: Use a fresh, high-quality, anhydrous DMSO bottle. DMSO is hygroscopic and
absorbs water from the atmosphere, which can affect the solubility and stability of your stock solution
over time [1].

e Solubility in Other Solvents: CHIR-124 is reported to be insoluble in water and ethanol [2]. DMSO
is the recommended solvent for creating concentrated stock solutions.

Troubleshooting Guide

Issue Potential Cause Solution
Precipitation in Temperature shock during Thaw frozen aliquots slowly at room temperature.
stock solution thawing; water contamination  Ensure the vial is sealed tightly and use

anhydrous DMSO.

Precipitation in Rapid addition to aqueous Pre-warm/cool the culture medium. Add the
working solution buffer DMSO stock slowly while vortexing or pipetting to
mix thoroughly.

Loss of biological Repeated freeze-thaw Store single-use aliquots at recommended
activity cycles; improper storage temperatures. Avoid more than 3 freeze-thaw
cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548233#chir-124-dmso-

concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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